3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(4-fluoropiperidin-1-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H11FN2O/c9-7-2-5-11(6-3-7)8(12)1-4-10/h7H,1-3,5-6H2
• InChI Key: JAJHJMVJNKGISF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1F)C(=O)CC#N
• Molecular Formula: C8H11FN2O
• Molecular Weight: 170.18 g/mol
• CAS No.: 2012823-95-7

Description

3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile, also known as 4-fluoropiperidine-3-carboxylic acid nitrile, is a synthetic organic compound with a wide range of applications in the fields of biochemistry, medicine, and pharmacology. It is a colorless liquid with a pungent odor and is soluble in water and organic solvents. The compound has been extensively studied for its pharmacological properties, such as its ability to modulate neurotransmission and its potential as an anticonvulsant.

Scientific Research Applications

4-Fluoropiperidine-3-carboxylic acid nitrile has been extensively studied for its pharmacological properties. It has been found to act as an antagonist of the NMDA receptor, which is involved in the modulation of neurotransmission. In addition, it has been investigated as an anticonvulsant and has been found to be effective in the treatment of epilepsy. The compound has also been studied for its ability to modulate cardiac contractility and to reduce inflammation.

Mechanism of Action

4-Fluoropiperidine-3-carboxylic acid nitrile acts as an antagonist of the NMDA receptor, which is involved in the modulation of neurotransmission. The compound binds to the NMDA receptor, preventing the binding of the agonist glutamate, and thus inhibiting the flow of ions through the receptor. This results in a decrease in the excitatory activity of neurons, leading to an overall decrease in neuronal excitability.
Biochemical and Physiological Effects
4-Fluoropiperidine-3-carboxylic acid nitrile has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of the NMDA receptor, leading to a decrease in neuronal excitability and an increase in neuronal inhibition. In addition, it has been found to have anticonvulsant properties, as well as the ability to modulate cardiac contractility and reduce inflammation.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrileridine-3-carboxylic acid nitrile in laboratory experiments has several advantages. The compound is relatively easy to synthesize, and its pharmacological properties have been well-studied. In addition, the compound is water-soluble and can be easily purified by crystallization. However, there are some limitations to the use of this compound in laboratory experiments. The compound is toxic and should be handled with caution, and the reaction conditions must be carefully controlled in order to obtain a pure product.

Future Directions

The potential applications of 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrileridine-3-carboxylic acid nitrile are still being explored. Further research into the compound’s pharmacological properties is needed in order to better understand its effects on the body. Additionally, further research is needed to explore the compound’s potential as an anticonvulsant, as well as to investigate its potential for use in the treatment of other neurological disorders. Finally, further research is needed to explore the potential of the compound as an anti-inflammatory agent and to determine its potential for use in the treatment of inflammation-related diseases.